1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone

• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 1-[4-(3,5-dimethoxybenzoyl)piperazin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C22H26N2O5/c1-16-4-6-18(7-5-16)29-15-21(25)23-8-10-24(11-9-23)22(26)17-12-19(27-2)14-20(13-17)28-3/h4-7,12-14H,8-11,15H2,1-3H3
• InChI Key: BWPJUWIJTNIEAZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC

Description

1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone, also known as DTPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DTPE is a derivative of piperazine and has been reported to exhibit various biochemical and physiological effects.

Mechanism Of Action

1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone is believed to exert its antitumor activity by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and subsequent apoptosis in cancer cells. 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone's anti-inflammatory and analgesic effects are thought to be mediated through its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.
Biochemical and Physiological Effects:
1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been reported to exhibit various biochemical and physiological effects. In addition to its antitumor, anti-inflammatory, and analgesic effects, 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been shown to have antioxidant activity and to protect against oxidative stress. 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has also been reported to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has several advantages as a research tool. It is relatively easy to synthesize and purify, and its antitumor, anti-inflammatory, and analgesic effects make it a versatile compound for studying various biological processes. However, there are also limitations to using 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone in lab experiments. Its mechanism of action is not fully understood, and its effects may be influenced by factors such as dosage and administration route.

Future Directions

There are several potential future directions for research on 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone. One area of interest is its potential use as a therapeutic agent for cancer and other diseases. Further studies are needed to elucidate its mechanism of action and to optimize its dosage and administration route. Another area of interest is its potential use as a diagnostic tool for Alzheimer's disease. Future research could focus on developing imaging agents based on 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone that could be used to detect amyloid-beta plaques in the brain. Finally, 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone's antioxidant and neuroprotective effects suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Parkinson's disease and multiple sclerosis. Further research is needed to explore these potential applications.

Synthesis Methods

1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone can be synthesized using a multi-step process involving the reaction of 3,5-dimethoxybenzoic acid with piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with p-tolyl chloride in the presence of a base such as sodium hydride to yield 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone. The purity of the compound can be improved through column chromatography or recrystallization.

Scientific Research Applications

1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been studied for its potential applications in the field of medicine. It has been reported to exhibit antitumor activity by inducing apoptosis in cancer cells. 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation. In addition, 1-[4-(3,5-Dimethoxy-benzoyl)-piperazin-1-yl]-2-p-tolyloxy-ethanone has been studied for its potential use as a diagnostic tool for Alzheimer's disease.